Cas no 2138164-21-1 (3-(2-Methylpropyl)-1-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}urea)

• Product Name: 3-(2-Methylpropyl)-1-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}urea
• CAS No: 2138164-21-1
• MF: C₁₃H₂₄F₃N₃O
• MW: 295.344373703003
• CID: 6216935
• PubChem ID: 165949930
• Update Time: 2025-10-29

3-(2-Methylpropyl)-1-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropyl)-1-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}urea
• 2138164-21-1
• EN300-737912
• 3-(2-Methylpropyl)-1-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}urea

• Inchi： 1S/C13H24F3N3O/c1-9(2)8-18-12(20)17-7-6-10-4-3-5-11(19-10)13(14,15)16/h9-11,19H,3-8H2,1-2H3,(H2,17,18,20)
• InChI Key： ICHDNBPHAUQQEG-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(CCNC(NCC(C)C)=O)N1)(F)F

Computed Properties

• Exact Mass: 295.18714688g/mol
• Monoisotopic Mass: 295.18714688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-(2-Methylpropyl)-1-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}urea

Comprehensive Overview of 3-(2-Methylpropyl)-1-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}urea (CAS No. 2138164-21-1)

The compound 3-(2-Methylpropyl)-1-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}urea, identified by its CAS No. 2138164-21-1, is a specialized urea derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethylpiperidine moiety and a 2-methylpropyl group, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its potential as a bioactive scaffold and its relevance in addressing challenges like drug resistance and targeted therapy.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 3-(2-Methylpropyl)-1-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}urea aligns with this trend, making it a candidate for medicinal chemistry optimization. Users searching for "fluorinated urea derivatives" or "piperidine-based drug candidates" will find this compound particularly relevant, as it bridges the gap between small-molecule therapeutics and precision medicine.

The synthesis and characterization of CAS No. 2138164-21-1 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, critical for applications in high-throughput screening and lead optimization. Given the growing interest in AI-driven drug design, this compound's data-rich profile makes it a valuable asset for machine learning models predicting molecular interactions.

From an industrial perspective, 3-(2-Methylpropyl)-1-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}urea is also explored for its potential in agrochemical formulations. Its structural motifs are analogous to those found in crop protection agents, addressing global concerns like sustainable agriculture and pest resistance management. Searches for "novel urea-based agrochemicals" or "piperidine derivatives in agriculture" often highlight this compound's versatility.

In summary, 3-(2-Methylpropyl)-1-{2-[6-(trifluoromethyl)piperidin-2-yl]ethyl}urea (CAS No. 2138164-21-1) represents a convergence of pharmaceutical innovation and industrial applicability. Its multifaceted role in drug development, material science, and agrochemical research underscores its importance in modern scientific discourse. As the scientific community continues to explore structure-activity relationships (SAR) and green chemistry principles, this compound is poised to remain a focal point in cutting-edge research.